Cas no 2095797-27-4 (2-Hydroxy-3-methylphenylboronic acid pinacol ester)

• Product Name: 2-Hydroxy-3-methylphenylboronic acid pinacol ester
• CAS No: 2095797-27-4
• MF: C₁₃H₁₉BO₃
• MW: 234.099164247513
• MDL: MFCD16994284
• CID: 4637754
• Update Time: 2023-08-10

2-Hydroxy-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methylphenylboronic acid pinacol ester
• 2-METHYL-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
• VID79727
• AT16161
• MB15292

• MDL： MFCD16994284
• Inchi： 1S/C13H19BO3/c1-9-7-6-8-10(11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8,15H,1-5H3
• InChI Key： XDPMAZPUYCEWDV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C)C=2O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Topological Polar Surface Area: 38.7